N-(diphenylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-benzhydryl-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H20N2O2/c1-3-17-18(14(2)24-22-17)20(23)21-19(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,19H,3H2,1-2H3,(H,21,23)
• InChI Key: NUPJJWISKXQUCH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-(diphenylmethyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, commonly known as DIMEB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DIMEB is a member of the isoxazole family of compounds and is a potent inhibitor of the enzyme protein kinase CK2. In

Mechanism of Action

The mechanism of action of DIMEB involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that phosphorylates a wide range of substrates involved in various cellular processes. By inhibiting CK2 activity, DIMEB disrupts the normal functioning of the cell and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
DIMEB has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, DIMEB has been shown to have anti-inflammatory effects and to inhibit the replication of viruses such as HIV and HCV. DIMEB has also been shown to have neuroprotective properties and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of DIMEB for lab experiments is its high potency and specificity for CK2. This makes it an ideal tool for studying the role of CK2 in various cellular processes and for developing new therapies targeting CK2. However, one of the limitations of DIMEB is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many exciting directions for future research on DIMEB. One area of research is the development of new cancer therapies based on DIMEB and other CK2 inhibitors. Another area of research is the study of the role of CK2 in various cellular processes and the development of new tools for studying CK2 activity. Finally, there is a growing interest in the potential applications of DIMEB in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Scientific Research Applications

DIMEB has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the development of DIMEB as a therapeutic agent for the treatment of cancer. CK2 is an enzyme that plays a critical role in the regulation of cell growth and proliferation, and its overexpression has been linked to the development and progression of various types of cancer. DIMEB has been shown to inhibit CK2 activity and induce apoptosis in cancer cells, making it a promising candidate for the development of new cancer therapies.